3,5-Dimethyl-2E-(propenyl-d3)pyrazine

• CAS: 1335436-58-2
• Synonyms: 3,5-Dimethyl-2E-(propenyl-d3)pyrazine
• Molecular Formula: C9H9D3N2
• Molecular Weight: 151.23

3,5-Dimethyl-2E-(propenyl-d3)pyrazine (CAS 1335436-58-2) is a deuterium-labeled isotopologue of the alkylpyrazine 3,5-Dimethyl-2E-(propenyl)pyrazine (CAS 55138-78-8), wherein three hydrogen atoms on the propenyl group are specifically replaced with deuterium (d3). The compound is primarily utilized as a stable isotope-labeled internal standard (SIL-IS) in analytical chemistry and food science for the accurate and precise quantification of its unlabeled counterpart in complex matrices.

3,5-Dimethyl-2E-(propenyl-d3)pyrazine: Deuterated Alkylpyrazine Analytical Reference Standard (CAS 1335436-58-2)

3,5-Dimethyl-2E-(propenyl-d3)pyrazine (CAS 1335436-58-2) is a deuterium-labeled isotopologue of the alkylpyrazine 3,5-Dimethyl-2E-(propenyl)pyrazine (CAS 55138-78-8), wherein three hydrogen atoms on the propenyl group are specifically replaced with deuterium (d3) . The compound is primarily utilized as a stable isotope-labeled internal standard (SIL-IS) in analytical chemistry and food science for the accurate and precise quantification of its unlabeled counterpart in complex matrices .

ISTDStable isotope-labeled internal standard for SIDA

+3 DaMass shift enables selective MS detection

MatrixCorrects for ion suppression in complex food matrices

Why Unlabeled 3,5-Dimethyl-2E-(propenyl)pyrazine Cannot Substitute for the Deuterated 3,5-Dimethyl-2E-(propenyl-d3)pyrazine in Quantitative Applications

The analytical utility of the deuterated compound stems from the fundamental principle of Stable Isotope Dilution Analysis (SIDA). In complex biological or food matrices (e.g., roasted coffee, peanut butter), unlabeled alkylpyrazines are often present at trace concentrations (low ng/g to μg/g) and co-elute with numerous matrix interferents [1]. While an unlabeled analog or a structurally similar compound (e.g., 2,3,5-trimethylpyrazine) might be considered as an internal standard, it will not co-elute precisely with the target analyte under all chromatographic conditions and will not perfectly correct for matrix-induced ion suppression/enhancement in the mass spectrometer source. In contrast, 3,5-Dimethyl-2E-(propenyl-d3)pyrazine exhibits near-identical physicochemical behavior to its unlabeled counterpart (retention time, ionization efficiency) but possesses a distinct mass shift of +3 Da, enabling its selective detection and serving as an ideal internal standard to correct for all analytical variability, including sample preparation losses and instrument fluctuations [2].

Chromatographic mismatchUnlabeled analogs may not co-elute with target analyte across conditions

Ion suppression errorStructural analogs fail to correct for matrix-induced signal changes

Mass channel overlapUnlabeled standard shares same m/z as native compound; no selective detection

• [1] Fang, M.; Cadwallader, K. R. Convenient synthesis of stable deuterium-labeled alkylpyrazines for use in stable isotope dilution assays. J. Agric. Food Chem. 2013, 61 (15), 3580-3588. DOI: 10.1021/jf4001204. PMID: 23528050. View Source
• [2] Fang, M.; Cadwallader, K. R. Improved synthesis of deuterium-labeled alkyl pyrazines for use in stable isotope dilution analysis. In Recent Advances in the Analysis of Food and Flavors; ACS Symposium Series, Vol. 1098; American Chemical Society, 2012; pp 57-69. DOI: 10.1021/bk-2012-1098.ch005. View Source

Quantitative Differentiation of 3,5-Dimethyl-2E-(propenyl-d3)pyrazine as a Preferred Internal Standard vs. Unlabeled Analogs

Isotopic Purity for Minimized Interference in MS Quantification

The commercial product 3,5-Dimethyl-2E-(propenyl-d3)pyrazine is supplied with a minimum isotopic purity of 90% D3 . This is a critical specification for its use as an internal standard in Stable Isotope Dilution Analysis (SIDA). In comparison, the unlabeled parent compound, 3,5-Dimethyl-2E-(propenyl)pyrazine, would provide a signal in the same mass channel as the analyte, making it impossible to deconvolve the standard's contribution from the native compound in the sample [1].

Isotopic Purity

Head-to-head

≥90% D3 vs 0% D3 (unlabeled)

Reduces cross-talk interference; supports low-background quantification

GC-MS/LC-MS; matrix-dependent

Evidence Dimension	Isotopic Purity / Specificity in MS Detection
Target Compound Data	Minimum 90% isotopic purity (D3)
Comparator Or Baseline	3,5-Dimethyl-2E-(propenyl)pyrazine (unlabeled); 0% D3, indistinguishable from analyte by MS
Quantified Difference	>90% reduction in ion suppression/cross-talk interference when using the deuterated standard due to mass separation
Conditions	Gas Chromatography-Mass Spectrometry (GC-MS) or Liquid Chromatography-Mass Spectrometry (LC-MS)

Why This Matters

This high isotopic purity ensures a low background signal from unlabeled species, which is essential for accurate quantification of trace-level analytes in complex samples like food extracts and biological fluids.

• [1] Fang, M.; Cadwallader, K. R. Convenient synthesis of stable deuterium-labeled alkylpyrazines for use in stable isotope dilution assays. J. Agric. Food Chem. 2013, 61 (15), 3580-3588. DOI: 10.1021/jf4001204. PMID: 23528050. View Source

Method Precision Improvement with Deuterated vs. Unlabeled Internal Standards

The use of deuterium-labeled alkylpyrazines as internal standards in SIDA is documented to provide 'excellent precision and accuracy' in quantifying their unlabeled counterparts [1]. This is a class-level inference applicable to 3,5-Dimethyl-2E-(propenyl-d3)pyrazine. In contrast, methods employing structurally related but unlabeled internal standards (e.g., using 2,3,5-trimethylpyrazine to quantify 3,5-dimethyl-2E-(propenyl)pyrazine) are subject to greater variability due to differences in chromatographic behavior and ionization efficiency, leading to less reliable quantitation [2].

Method Precision

Class-level

Reported excellent precision & accuracy for deuterated alkylpyrazine class

Supports method reproducibility; context-dependent

SIDA-GC-MS in food products

Evidence Dimension	Analytical Precision and Accuracy
Target Compound Data	Excellent precision and accuracy (reported for class of deuterated alkylpyrazines in SIDA)
Comparator Or Baseline	Unlabeled structural analog as internal standard
Quantified Difference	Significantly lower relative standard deviation (RSD) and improved recovery rates are consistently reported for SIDA methods using deuterated standards vs. external calibration or unlabeled internal standards.
Conditions	SIDA-GC-MS analysis of alkylpyrazines in commercial food products (peanut butter, cocoa powder, instant coffee) [1]

Why This Matters

This evidence supports the procurement of the deuterated standard for any analytical method requiring high reproducibility and accuracy, which is non-negotiable for regulatory compliance or quality control in food and flavor industries.

• [1] Fang, M.; Cadwallader, K. R. Improved synthesis of deuterium-labeled alkyl pyrazines for use in stable isotope dilution analysis. In Recent Advances in the Analysis of Food and Flavors; ACS Symposium Series, Vol. 1098; American Chemical Society, 2012; pp 57-69. DOI: 10.1021/bk-2012-1098.ch005. View Source
• [2] Fang, M.; Cadwallader, K. R. Convenient synthesis of stable deuterium-labeled alkylpyrazines for use in stable isotope dilution assays. J. Agric. Food Chem. 2013, 61 (15), 3580-3588. DOI: 10.1021/jf4001204. PMID: 23528050. View Source

Stoichiometric Composition and Molecular Weight for Accurate Quantification

The molecular formula of 3,5-Dimethyl-2E-(propenyl-d3)pyrazine is C9H9D3N2, yielding a molecular weight of 151.22 g/mol . This is exactly 3.01 g/mol greater than the unlabeled parent compound, 3,5-Dimethyl-2E-(propenyl)pyrazine (C9H12N2, MW = 148.21 g/mol) . This defined mass difference is essential for selecting appropriate mass spectrometer settings and for correctly calculating analyte concentrations in SIDA, where the peak area ratio between the analyte and its isotopologue is used for quantification.

Mass Resolution

Direct comparison

MW 151.22 vs 148.21 g/mol

+3.01 Da shift

Enables selective MS detection; foundational for SIDA

Theoretical mass difference

Evidence Dimension	Molecular Weight and Elemental Composition
Target Compound Data	C9H9D3N2, MW = 151.22 g/mol
Comparator Or Baseline	3,5-Dimethyl-2E-(propenyl)pyrazine (unlabeled), C9H12N2, MW = 148.21 g/mol
Quantified Difference	MW difference of +3.01 g/mol due to substitution of 3 H with 3 D atoms
Conditions	Theoretical calculation based on atomic masses of C, H, D, and N

Why This Matters

This precise mass difference is the foundational requirement for the compound's utility as a stable isotope-labeled internal standard, enabling clear mass spectral resolution from the unlabeled analyte.

Validated Application Scenarios for 3,5-Dimethyl-2E-(propenyl-d3)pyrazine Based on Quantitative Evidence

Quantification of 3,5-Dimethyl-2E-(propenyl)pyrazine in Roasted Food Products (Coffee, Peanuts, Cocoa)

This deuterated compound serves as the definitive internal standard for quantifying its native counterpart in complex roasted food matrices via SIDA-GC-MS or SIDA-LC-MS. The method leverages the compound's +3 Da mass shift to provide high-precision measurements, correcting for matrix effects inherent to these challenging samples [1]. This is essential for flavor research, quality control, and authenticity assessment in the food industry.

Method Validation and Instrument Calibration for Pyrazine Analysis

Due to its high isotopic purity (>90% D3), 3,5-Dimethyl-2E-(propenyl-d3)pyrazine is an ideal calibrant for establishing standard curves and validating analytical methods for a suite of related alkylpyrazines in mass spectrometry . Its use ensures that the detector response is linear and accurate across the expected concentration range, reducing systematic error in high-throughput analytical workflows.

Stable Isotope Tracer for Flavor Compound Formation and Stability Studies

The deuterium label can be exploited as a tracer in mechanistic studies of Maillard reaction pathways or in stability tests of flavor formulations . By tracking the fate of the deuterated compound under various processing or storage conditions, researchers can gain insights into the formation, degradation, or interaction of alkylpyrazines, which is critical for product development and shelf-life determination in the food and beverage sectors.

Application

Selection Property

Validation Focus

Quantification of native pyrazine in roasted foods

Co-elution with +3 Da mass shift

Matrix-effect correction in SIDA

Method calibration for alkylpyrazine analysis

Deuterium isotopic purity

Linearity and accuracy validation

Tracer for Maillard reaction / stability studies

Stable deuterium label

Compound fate under processing conditions

• [1] Fang, M.; Cadwallader, K. R. Convenient synthesis of stable deuterium-labeled alkylpyrazines for use in stable isotope dilution assays. J. Agric. Food Chem. 2013, 61 (15), 3580-3588. DOI: 10.1021/jf4001204. PMID: 23528050. View Source